Cas no 95717-62-7 (Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)-)

• Product Name: Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)-
• CAS No: 95717-62-7
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• MDL: MFCD16322302
• CID: 4354314
• PubChem ID: 13400968
• Update Time: 2025-07-23

Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)-
• AB91679
• 1-Bromo-3,5-dimethyl-2-(1-methylethoxy)benzene
• SCHEMBL12440967
• 1-Bromo-3,5-dimethyl-2-propan-2-yloxybenzene
• 1-Bromo-2-isopropoxy-3,5-dimethylbenzene
• DTXSID401245718
• E91128
• MFCD16322302
• CS-0194542
• 95717-62-7
• 1-bromo-3,5-dimethyl-2-(propan-2-yloxy)benzene

• MDL： MFCD16322302
• Inchi： 1S/C11H15BrO/c1-7(2)13-11-9(4)5-8(3)6-10(11)12/h5-7H,1-4H3
• InChI Key： YDUVCOLTCHFWMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C)=C1OC(C)C

Computed Properties

• Exact Mass: 242.03063Da
• Monoisotopic Mass: 242.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)-

Introduction to Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)- CAS No. 95717-62-7

Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)-, identified by its CAS number 95717-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its complex aromatic structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple substituents, including bromine and methoxy groups, makes it a versatile building block for further chemical modifications and functionalizations.

The structural formula of Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)- highlights its aromatic core with substituents strategically placed to enhance reactivity. The bromine atom at the 1-position and the dimethyl groups at the 3 and 5 positions contribute to its stability while also providing sites for electrophilic aromatic substitution reactions. Additionally, the methylethoxy group at the 2-position introduces a polar moiety that can influence solubility and interaction with biological targets.

In recent years, the compound has been explored in the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for designing molecules with specific biological activities. For instance, researchers have utilized derivatives of this compound in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)- is its role in medicinal chemistry. The combination of methyl and methoxy groups enhances lipophilicity while maintaining sufficient polarity for good bioavailability. This balance is essential for designing drugs that can effectively interact with biological receptors. Furthermore, the bromine atom serves as a handle for introducing additional functional groups through palladium-catalyzed reactions, making it a valuable intermediate in drug discovery pipelines.

The compound's reactivity also makes it useful in materials science applications. For example, it has been employed in the synthesis of liquid crystals and organic semiconductors due to its ability to form stable and ordered structures. These properties are particularly valuable in the development of advanced display technologies and electronic devices where precise molecular arrangement is crucial.

Recent studies have demonstrated the utility of Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)- in combinatorial chemistry libraries. By systematically varying substituents on this core structure, researchers can generate diverse sets of compounds for high-throughput screening. This approach has led to the identification of several promising candidates with novel biological activities. The ease with which this compound can be modified underscores its importance as a synthetic intermediate in modern drug discovery.

The synthesis of Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)- typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination followed by selective methylation and etherification. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities for research and industrial applications.

In conclusion, Benzene, 1-bromo-3,5-dimethyl-2-(1-methylethoxy)- CAS No. 95717-62-7 is a versatile and highly functionalized aromatic compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable a wide range of chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance is likely to grow further in the coming years.